Cas no 52928-63-9 (2-Pyrrolidinone, 1-hydroxy-)

• Product Name: 2-Pyrrolidinone, 1-hydroxy-
• CAS No: 52928-63-9
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 4022545
• PubChem ID: 14112079
• Update Time: 2025-05-25

2-Pyrrolidinone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-hydroxy-
• 111548-36-8
• SCHEMBL5355421
• 1-hydroxy-2-pyrrolidinone
• 1-Hydroxypyrrolidin-2-one
• n-hydroxy-2-pyrrolidinone
• CHEMBL31629
• SCHEMBL795214
• EN300-6482819
• hydroxypyrrolidone
• DTXSID50556007
• A3KA2XPX4W
• 52928-63-9

• Inchi： 1S/C4H7NO2/c6-4-2-1-3-5(4)7/h7H,1-3H2
• InChI Key： JQBCKRZQAMELAD-UHFFFAOYSA-N
• SMILES： N1(O)CCCC1=O

Computed Properties

• Exact Mass: 101.047678466Da
• Monoisotopic Mass: 101.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 2-Pyrrolidinone, 1-hydroxy-

Comprehensive Overview of 2-Pyrrolidinone, 1-hydroxy- (CAS No. 52928-63-9): Properties, Applications, and Innovations

2-Pyrrolidinone, 1-hydroxy- (CAS No. 52928-63-9), also known as 1-hydroxy-2-pyrrolidinone, is a versatile organic compound with a growing presence in pharmaceutical, cosmetic, and industrial research. This cyclic amide derivative has garnered attention due to its unique chemical properties, including high solubility in water and polar solvents, making it a valuable intermediate in synthetic chemistry. Recent trends in green chemistry and sustainable synthesis have further highlighted its potential as a eco-friendly solvent or catalyst.

In the pharmaceutical sector, 1-hydroxy-2-pyrrolidinone is explored for its role in drug delivery systems, particularly in enhancing the bioavailability of active ingredients. Its structural similarity to endogenous compounds allows for improved biocompatibility, a topic frequently searched in AI-driven drug discovery forums. Researchers are also investigating its utility in cosmetic formulations, where it acts as a humectant and skin-conditioning agent, aligning with the rising demand for clean beauty ingredients.

The compound's CAS No. 52928-63-9 is often queried in scientific databases alongside terms like "pyrrolidinone derivatives" and "N-heterocyclic compounds", reflecting its relevance in heterocyclic chemistry. Innovations in biodegradable polymers have also utilized this molecule as a monomer, addressing the global push for plastic alternatives. Analytical studies employing HPLC and NMR techniques confirm its stability under various conditions, a critical factor for industrial scalability.

Environmental considerations are paramount in contemporary discussions about 2-Pyrrolidinone, 1-hydroxy-. Its low toxicity profile, as evidenced by OECD guideline tests, positions it favorably against traditional solvents like DMF or NMP. This aligns with the EPA's Safer Choice Program criteria, a frequently searched regulatory benchmark. Furthermore, its potential in carbon capture technologies is under preliminary study, tapping into the climate change mitigation discourse.

From a commercial perspective, suppliers of CAS 52928-63-9 emphasize its >98% purity grades, catering to GMP-certified applications. The compound's shelf-life and storage conditions (typically under inert atmosphere) are common queries in chemical procurement platforms. Patent analyses reveal its inclusion in advanced material patents, particularly those related to flexible electronics and conductive polymers.

Future research directions for 1-hydroxy-2-pyrrolidinone may focus on its enantioselective synthesis, given the pharmaceutical industry's emphasis on chiral purity. Computational chemistry models (DFT calculations) are increasingly employed to predict its reactivity, a method trending in AI-assisted molecular design. As regulatory landscapes evolve, this compound's REACH compliance status remains a key consideration for European markets.